Cas no 383134-75-6 (Benzeneacetic acid,4-ethoxy-3-ethyl-)
383134-75-6 structure
Product Name:Benzeneacetic acid,4-ethoxy-3-ethyl-
CAS No:383134-75-6
MF:C12H16O3
MW:208.253643989563
CID:298517
Update Time:2024-01-27
Benzeneacetic acid,4-ethoxy-3-ethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid,4-ethoxy-3-ethyl-
- Benzeneacetic acid, 4-ethoxy-3-ethyl- (9CI)
- Benzeneacetic acid, 4-ethoxy-3-ethyl-
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- Inchi: 1S/C12H16O3/c1-3-10-7-9(8-12(13)14)5-6-11(10)15-4-2/h5-7H,3-4,8H2,1-2H3,(H,13,14)
- InChI Key: OZHMZRNUNFIPBL-UHFFFAOYSA-N
- SMILES: C1(CC(O)=O)=CC=C(OCC)C(CC)=C1
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.094±0.06 g/cm3(Predicted)
- Boiling Point: 334.8±27.0 °C(Predicted)
- PSA: 46.53
- pka: 4.46±0.10(Predicted)
Benzeneacetic acid,4-ethoxy-3-ethyl- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
383134-75-6 (Benzeneacetic acid,4-ethoxy-3-ethyl-) Related Products
- 69999-16-2(2-(2,3-dihydro-1-benzofuran-5-yl)acetic acid)
- 553-86-6(2,3-dihydro-1-benzofuran-2-one)
- 22047-88-7(2-Phenylmethoxybenzeneacetic Acid)
- 4919-33-9(4-Ethoxyphenylacetic acid)
- 93-25-4(2-Methoxyphenylacetic acid)
- 25563-02-4(2-Phenoxyphenylacetic acid)
- 104397-80-0((2,4,6-Trimethoxyphenyl)acetic acid)
- 1758-25-4(2-(2,5-dimethoxyphenyl)acetic acid)
- 6496-89-5(2,4-Dimethoxybenzeneacetic Acid)
- 100861-38-9(3-Methoxy-4-methylphenylacetic Acid)
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